Cas no 2034381-01-4 (N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide)

N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide is a fluorinated pyrimidine-based sulfonamide compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a piperidine core linked to a fluoropyrimidine moiety and a 3-methylphenylmethanesulfonamide group, suggesting possible bioactivity as a kinase inhibitor or receptor modulator. The fluorine substitution enhances metabolic stability and binding affinity, while the sulfonamide group may contribute to solubility and target interaction. This compound is of interest for structure-activity relationship (SAR) studies in drug discovery, particularly in oncology or CNS disorders, due to its balanced lipophilicity and molecular complexity. Proper handling requires standard laboratory precautions for sulfonamide derivatives.
N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide structure
2034381-01-4 structure
Product name:N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide
CAS No:2034381-01-4
MF:C18H23FN4O2S
MW:378.464226007462
CID:6007879
PubChem ID:91814126

N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide
    • N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
    • N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-1-(m-tolyl)methanesulfonamide
    • AKOS026688512
    • 2034381-01-4
    • F6454-1303
    • Inchi: 1S/C18H23FN4O2S/c1-14-3-2-4-16(9-14)13-26(24,25)22-10-15-5-7-23(8-6-15)18-20-11-17(19)12-21-18/h2-4,9,11-12,15,22H,5-8,10,13H2,1H3
    • InChI Key: POIMGYVBAGFGQE-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC(C)=C1)S(NCC1CCN(C2=NC=C(F)C=N2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 378.15257532g/mol
  • Monoisotopic Mass: 378.15257532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 83.6Ų

N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6454-1303-20mg
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
2034381-01-4 90%+
20mg
$148.5 2023-05-20
Life Chemicals
F6454-1303-2mg
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
2034381-01-4 90%+
2mg
$88.5 2023-05-20
Life Chemicals
F6454-1303-10μmol
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
2034381-01-4 90%+
10μl
$103.5 2023-05-20
Life Chemicals
F6454-1303-5μmol
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
2034381-01-4 90%+
5μl
$94.5 2023-05-20
Life Chemicals
F6454-1303-40mg
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
2034381-01-4 90%+
40mg
$210.0 2023-05-20
Life Chemicals
F6454-1303-10mg
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
2034381-01-4 90%+
10mg
$118.5 2023-05-20
Life Chemicals
F6454-1303-30mg
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
2034381-01-4 90%+
30mg
$178.5 2023-05-20
Life Chemicals
F6454-1303-15mg
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
2034381-01-4 90%+
15mg
$133.5 2023-05-20
Life Chemicals
F6454-1303-3mg
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
2034381-01-4 90%+
3mg
$94.5 2023-05-20
Life Chemicals
F6454-1303-5mg
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
2034381-01-4 90%+
5mg
$103.5 2023-05-20

Additional information on N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide

Introduction to N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide (CAS No. 2034381-01-4)

N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034381-01-4, represents a novel molecular entity with potential applications in the treatment of various diseases. Its unique structural features, particularly the presence of a 5-fluoropyrimidin-2-yl moiety and a piperidin-4-yl group, make it an intriguing candidate for further investigation.

The compound's molecular structure incorporates several key functional groups that contribute to its pharmacological properties. The 5-fluoropyrimidin-2-yl moiety is known for its ability to interact with biological targets in a manner that can modulate cellular processes. This feature is particularly relevant in the context of developing drugs that target enzymes and receptors involved in disease pathways. Additionally, the piperidin-4-yl group enhances the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes that play a role in cancer progression. The specific arrangement of atoms in N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide suggests that it may exhibit similar inhibitory effects, making it a valuable asset in the search for new therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-fluoropyrimidin-2-yl group necessitates careful handling to prevent unwanted side reactions, while the subsequent attachment of the piperidin-4-yl moiety requires optimization to maximize the biological activity of the final product. Advances in synthetic methodologies have enabled researchers to produce complex molecules like this one with increasing efficiency, which is crucial for drug development.

One of the most compelling aspects of N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1-(3-methylphenyl)methanesulfonamide is its potential as a lead compound for further medicinal chemistry optimization. By modifying various parts of its structure, researchers can fine-tune its pharmacological properties to improve efficacy and reduce toxicity. This flexibility makes it an attractive starting point for developing new drugs that target specific disease pathways.

The compound's potential applications extend beyond oncology. Emerging research suggests that it may also have utility in treating inflammatory diseases and neurological disorders. The ability of the 5-fluoropyrimidin-2-yl group to interact with various biological targets makes it a versatile scaffold for designing molecules with multiple therapeutic effects. This broadens the scope of its potential applications and underscores its importance as a research tool.

In conclusion, N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-y]methyl]-1-(3-methylphenyl)methanesulfonamide (CAS No. 2034381-01) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable compound for further study. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd